Cas no 63697-00-7 (ISOPROPYL (S)-(-)-LACTATE)

• Product Name: ISOPROPYL (S)-(-)-LACTATE
• CAS No: 63697-00-7
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 95383
• PubChem ID: 94609
• Update Time: 2025-04-18

ISOPROPYL (S)-(-)-LACTATE Chemical and Physical Properties

Names and Identifiers

• ISOPROPYL (S)-(-)-LACTATE
• PURASOLV(R) IPL
• ISOPROPYL LACTATE
• L-ISOPROPYLLACTATE
• ISOPROPYL-(R)-LACTATE
• ISOPROPYL-(S)-LACTATE
• (-)-ISOPROPYL L-LACTATE
• L( ) LACTIC ACID, ISOPROPYL ESTER
• (?)-Isopropyl L-lactate
• Iso-Propyl L-lactate
• Isopropyl (S)-2-hydroxypropanoate
• propan-2-yl (2S)-2-hydroxypropanoate
• AKOS025295542
• (S)-Isopropyl lactate
• Isopropyl (S)-(-)-2-hydroxy-propanoate
• Propanoic acid, 2-hydroxy-, 1-methylethyl ester, (2S)-
• Isopropyl S-(-)-lactate
• Isopropyl L-lactate
• Propanoic acid, 2-hydroxy-, 1-methylethyl ester, (S)-
• DTXSID90886638
• (S)-isopropyl 2-hydroxypropanoate
• 63697-00-7
• CHEBI:151025
• EINECS 264-417-1
• SCHEMBL6180156
• Isopropyl 2-hydroxypropanoate #

• Inchi： 1S/C6H12O3/c1-4(2)9-6(8)5(3)7/h4-5,7H,1-3H3/t5-/m0/s1
• InChI Key： KIWATKANDHUUOB-YFKPBYRVSA-N
• SMILES： O(C([C@H](C)O)=O)C(C)C

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: liquid
• Density: 0.988 g/mL at 25 °C(lit.)
• Melting Point: 1 °C
• Boiling Point: 166-168 °C(lit.)
• Flash Point: 135 °F
• Refractive Index: n20/D 1.411(lit.)
• PSA: 46.53000
• LogP: 0.31880
• Solubility: Not available

ISOPROPYL (S)-(-)-LACTATE Security Information

• Hazardous Material transportation number：UN 3272 3
• WGK Germany：3
• Hazard Category Code： 66-41-37
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R66
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters